Cas no 1806897-52-8 (Methyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-carboxylate)

• Product Name: Methyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-carboxylate
• CAS No: 1806897-52-8
• MF: C₈H₅ClF₂N₂O₄
• MW: 266.586107969284
• CID: 4873155
• Update Time: 2025-07-21

Methyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-carboxylate

• Inchi： 1S/C8H5ClF2N2O4/c1-17-8(14)6-5(9)4(7(10)11)3(2-12-6)13(15)16/h2,7H,1H3
• InChI Key： GGKJUFDSPGVVIE-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OC)=NC=C(C=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.1
• Topological Polar Surface Area: 85

Additional information on Methyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-carboxylate

Comprehensive Overview of Methyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-carboxylate (CAS No. 1806897-52-8)

Methyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-carboxylate (CAS No. 1806897-52-8) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique nitropyridine and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a chloro substituent and a methyl carboxylate moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its role in developing novel herbicides and antimicrobial agents, aligning with the growing demand for sustainable agricultural and medical solutions.

The compound’s CAS number 1806897-52-8 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its nitro group and difluoromethyl segment contribute to its reactivity, enabling modifications for targeted applications. Recent studies highlight its utility in heterocyclic chemistry, particularly in constructing pyridine-based scaffolds for drug candidates. As the pharmaceutical industry shifts toward precision medicine, intermediates like Methyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-carboxylate are pivotal for designing molecules with enhanced efficacy and selectivity.

In agrochemical research, this compound’s nitropyridine core is leveraged to develop next-generation pesticides with reduced environmental impact. The integration of fluorine atoms improves metabolic stability and bioavailability, addressing modern farming challenges such as resistance management and eco-friendly formulations. With rising global emphasis on sustainable agriculture, the demand for innovative intermediates like CAS 1806897-52-8 is projected to grow, driven by the need for higher crop yields and lower ecological footprints.

From a synthetic perspective, Methyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-carboxylate serves as a building block for multi-step organic synthesis. Its electron-withdrawing groups facilitate nucleophilic substitution reactions, making it valuable for constructing complex heterocyclic systems. Laboratories worldwide utilize this compound to explore structure-activity relationships (SAR) in medicinal chemistry, optimizing lead compounds for diseases like infectious disorders and chronic inflammation. The compound’s compatibility with cross-coupling reactions further expands its utility in catalysis and material science.

Quality control and analytical validation are paramount for CAS 1806897-52-8, given its role in high-value research. Techniques such as HPLC, NMR, and mass spectrometry ensure purity and consistency, meeting stringent industry standards. As green chemistry principles gain traction, synthetic routes for this compound are being refined to minimize waste and energy consumption, aligning with circular economy goals. These advancements underscore the compound’s relevance in contemporary chemical innovation.

In summary, Methyl 3-chloro-4-(difluoromethyl)-5-nitropyridine-2-carboxylate (CAS No. 1806897-52-8) exemplifies the intersection of synthetic chemistry and applied sciences. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—highlight its importance in addressing global challenges. As research continues to evolve, this compound will remain a cornerstone in the development of sustainable and high-performance chemical solutions.